Cas no 2680887-95-8 (tert-butyl N-(prop-2-en-1-yl)-N-{1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethyl}carbamate)

• Product Name: tert-butyl N-(prop-2-en-1-yl)-N-{1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethyl}carbamate
• CAS No: 2680887-95-8
• MF: C₁₇H₂₃N₅O₂
• MW: 329.396823167801
• CID: 5627686
• PubChem ID: 165928551
• Update Time: 2025-10-29

tert-butyl N-(prop-2-en-1-yl)-N-{1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(prop-2-en-1-yl)-N-{1-[3-(1H-1,2,3,4-tetrazol-1-yl)phenyl]ethyl}carbamate
• EN300-28295427
• 2680887-95-8
• tert-butyl N-(prop-2-en-1-yl)-N-{1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethyl}carbamate

• Inchi： 1S/C17H23N5O2/c1-6-10-21(16(23)24-17(3,4)5)13(2)14-8-7-9-15(11-14)22-12-18-19-20-22/h6-9,11-13H,1,10H2,2-5H3
• InChI Key： HOBGJWWZORVVFT-UHFFFAOYSA-N
• SMILES： O(C(N(CC=C)C(C)C1C=CC=C(C=1)N1C=NN=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 329.18517499g/mol
• Monoisotopic Mass: 329.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73.1Ų

Additional information on tert-butyl N-(prop-2-en-1-yl)-N-{1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethyl}carbamate

Introduction to Compound with CAS No. 2680887-95-8 and Product Name: tert-butyl N-(prop-2-en-1-yl)-N-{1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethyl}carbamate

The compound with the CAS number 2680887-95-8 and the product name tert-butyl N-(prop-2-en-1-yl)-N-{1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a tert-butyl group, an allyl moiety, and a tetrazole ring in its molecular structure contributes to its distinct chemical properties and reactivity, making it a valuable candidate for further research and development.

Recent studies have highlighted the importance of tert-butyl N-(prop-2-en-1-yl)-N-{1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethyl}carbamate in the design of novel therapeutic agents. The tetrazole ring is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in various biological targets. This structural motif is known for its ability to interact with enzymes and receptors in a highly specific manner, which is crucial for developing drugs with minimal side effects.

The allyl group in the compound's structure also plays a pivotal role in its chemical behavior. Allylic compounds are often characterized by their reactivity and ability to participate in various organic transformations. This feature makes tert-butyl N-(prop-2-en-1-yl)-N-{1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethyl}carbamate a versatile intermediate in synthetic chemistry, enabling the facile preparation of more complex molecules.

In the context of pharmaceutical research, the combination of these structural elements suggests potential applications in the treatment of various diseases. For instance, the tetrazole ring has been implicated in the development of antiviral and antibacterial agents due to its ability to disrupt essential biological pathways. Additionally, the tert-butyl group can enhance metabolic stability, which is a critical factor in drug design.

Current research is exploring the pharmacological properties of this compound through both computational modeling and experimental validation. Computational studies have predicted that tert-butyl N-(prop-2-en-1-yl)-N-{1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethyl}carbamate may exhibit significant binding affinity to certain enzymes involved in inflammation and pain signaling. These findings are supported by preliminary experimental data that indicate promising interactions with biological targets relevant to therapeutic intervention.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce tert-butyl N-(prop-2-en-1-yl)-N-{1-3-(1H-1,2,3,4-tetrazol-1-y)phenylethyl}carbamate with high precision. This has opened up new avenues for exploring its potential applications in drug development.

One of the most exciting aspects of this compound is its potential as a lead molecule for further derivatization. By modifying specific functional groups within its structure, researchers can generate a library of analogs with tailored properties. This approach has been successfully employed in other areas of pharmaceutical research and holds great promise for discovering new therapeutic agents.

The role of CAS No. 2680887-95-8 as a unique identifier for this compound underscores its importance in scientific literature and patent applications. This standardized numbering system ensures that researchers around the world can accurately reference and utilize this molecule in their work.

As our understanding of biological systems continues to evolve, compounds like tert-butyl N-(prop-2-en-l)-N-{l-l-(lH-l,lZ,t34-tetrazol-l-y]phenylethvl}carbamate will play an increasingly critical role in drug discovery and development. Their unique structural features offer a wealth of opportunities for innovation and may lead to breakthroughs in treating some of the most challenging diseases.